Cas no 51241-31-7 (Benzene, 1-chloro-3-propoxy-)

• Product Name: Benzene, 1-chloro-3-propoxy-
• CAS No: 51241-31-7
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 4013148
• PubChem ID: 21258630
• Update Time: 2025-04-22

Benzene, 1-chloro-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-propoxy-
• 1-CHLORO-3-PROPOXYBENZENE
• 3-Chlorophenol, n-propyl ether
• 51241-31-7
• SCHEMBL196962
• AKOS008947786

• Inchi： 1S/C9H11ClO/c1-2-6-11-9-5-3-4-8(10)7-9/h3-5,7H,2,6H2,1H3
• InChI Key： JDJIOQZPGMROOT-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(OCCC)=C1

Computed Properties

• Exact Mass: 170.0498427Da
• Monoisotopic Mass: 170.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų